Cas no 86679-33-6 (18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-)

• Product Name: 18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-
• CAS No: 86679-33-6
• CID: 725622
• Update Time: 2024-01-31

18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)- Chemical and Physical Properties

Names and Identifiers

• 18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-
• [(8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] butanoate
• 13-Ethyl-17alpha-hydroxy-18,19-dinorpregn-4-en-20-yn-3-one butyrate
• EINECS 289-270-0
• L929CBB126
• levonorgestrel butanoate
• Levonorgestrel n-butanoate
• UNII-L929CBB126
• Levonorgestrel butyrate
• (17alpha)-13-Ethyl-17-(1-oxobutoxy)-18,19-dinorpregn-4-en-20-yn-3-one
• 13-Ethyl-17α-(1-oxobutoxy)-18,19-dinorpregn-4-en-20-yn-3-one
• 18,19-Dinorpregn-4-en-20-yn-3-one, 13-ethyl-17-(1-oxobutoxy)-, (17α)-

• Inchi： 1S/C25H35O3/c1-4-7-23(27)28-25(6-3)15-13-22-21-10-8-17-16-18(26)9-11-19(17)20(21)12-14-24(22,25)5-2/h3,16,19-22,24H,4-5,7-15H2,1-2H3/t19-,20+,21+,22-,25-/m0/s1
• InChI Key： HUFDRFJQIVQWNO-MNCJVYIZSA-N
• SMILES： C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])C(CC)(CC1)([H])[C@](OC(=O)CCC)(C#C)CC3)CC2

Computed Properties

• Exact Mass: 383.25900
• Monoisotopic Mass: 382.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.11
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.545
• PSA: 43.37000
• LogP: 5.35660